Cas no 2171722-81-7 (1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide
• CAS No: 2171722-81-7
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 6358879
• PubChem ID: 165520076
• Update Time: 2025-05-20

1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide
• EN300-1282144
• 2171722-81-7
• 1-[(6-chloropyridin-3-yl)methyl]azetidine-2-carboxamide

• Inchi： 1S/C10H12ClN3O/c11-9-2-1-7(5-13-9)6-14-4-3-8(14)10(12)15/h1-2,5,8H,3-4,6H2,(H2,12,15)
• InChI Key： FOQLZQHIXYQVLT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide

Comprehensive Guide to 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide (CAS No. 2171722-81-7): Properties, Applications, and Market Insights

1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide (CAS No. 2171722-81-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of a chloropyridine moiety and an azetidine carboxamide group, making it a valuable intermediate for drug discovery and crop protection applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for bioactive molecules.

The molecular formula of 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide is C10H12ClN3O, with a molecular weight of 225.68 g/mol. Its structural features include a chloropyridine ring system, which is known for its electron-withdrawing properties, and an azetidine scaffold that contributes to conformational rigidity. These characteristics make the compound particularly interesting for medicinal chemistry applications, where researchers are constantly searching for novel heterocyclic compounds with improved pharmacokinetic properties.

In pharmaceutical research, 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide serves as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its utility in developing central nervous system (CNS) targeted drugs, as the azetidine ring can enhance blood-brain barrier penetration. The compound's structural features align with current trends in drug discovery that emphasize small molecule modulators of protein-protein interactions, a hot topic in pharmaceutical research.

The agrochemical industry has shown growing interest in derivatives of 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide for developing new generation crop protection agents. The chloropyridine moiety is particularly valuable in this context, as similar structures have demonstrated effectiveness against various plant pathogens. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating how modifications to this core structure might yield compounds with improved efficacy and lower toxicity profiles.

Synthetic routes to 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide typically involve multi-step organic transformations. Common approaches include the coupling of appropriately substituted pyridine derivatives with protected azetidine precursors, followed by deprotection and functional group interconversion. Recent advancements in green chemistry have led to more efficient synthetic protocols for this class of compounds, addressing industry demands for environmentally friendly production methods.

The global market for specialized chemical intermediates like 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide has been expanding steadily, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts note particular growth in demand for nitrogen-containing heterocycles, with this compound representing an important example. Current pricing trends reflect its status as a research chemical, with costs varying based on purity requirements and order volumes.

Storage and handling of 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture. As with all chemical substances, proper material safety data sheets (MSDS) should be consulted before handling, and appropriate personal protective equipment should be used during laboratory operations.

Analytical characterization of 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are essential for verifying compound identity and purity, particularly important for research applications where precise molecular structure is critical. Recent advances in analytical instrumentation have improved the speed and accuracy of these characterizations.

Future research directions for 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide and its derivatives are likely to focus on expanding its utility in drug discovery pipelines. Particular interest may center on its potential as a scaffold for targeted protein degraders, an emerging class of therapeutic agents. Additionally, modifications to improve its physicochemical properties could make it more versatile for various applications, addressing current challenges in drug solubility and metabolic stability.

For researchers and procurement specialists seeking 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide, it's important to verify supplier credentials and request comprehensive analytical data. The compound is typically available from specialized fine chemical suppliers and contract research organizations that focus on heterocyclic chemistry. As with any research chemical, batch-to-batch consistency and documentation quality are critical factors in supplier selection.

In conclusion, 1-(6-chloropyridin-3-yl)methylazetidine-2-carboxamide (CAS No. 2171722-81-7) represents an important structural motif in modern chemical research. Its unique combination of a chloropyridine system and azetidine carboxamide group offers numerous possibilities for molecular design in both pharmaceutical and agrochemical applications. As research into heterocyclic compounds continues to advance, this molecule is likely to maintain its relevance in various scientific and industrial contexts.